3-(4-Benzyloxyphenyl)-2-methylbenzoic acid, 95%
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-(4-Benzyloxyphenyl)-2-methylbenzoic acid (95%) is an organic compound belonging to the class of benzene derivatives. It is a highly polar compound that is widely used in research for its biochemical and physiological effects. It is also used in laboratory experiments as a reagent for organic synthesis.
Scientific Research Applications
3-(4-Benzyloxyphenyl)-2-methylbenzoic acid (95%) is widely used in scientific research for its biochemical and physiological effects. It has been used to study the effects of oxidative stress on cells, as well as to investigate the role of reactive oxygen species in the development of certain diseases. Additionally, it has been used to study the effects of certain drugs on the human body.
Mechanism of Action
The exact mechanism of action of 3-(4-Benzyloxyphenyl)-2-methylbenzoic acid (95%) is not yet fully understood. However, it is believed to work by increasing the production of reactive oxygen species, which can induce oxidative stress in cells. Additionally, it may also act as an antioxidant, scavenging free radicals and preventing them from damaging cells.
Biochemical and Physiological Effects
3-(4-Benzyloxyphenyl)-2-methylbenzoic acid (95%) has been shown to have a variety of biochemical and physiological effects. It has been shown to induce oxidative stress in cells, which can lead to the production of reactive oxygen species. Additionally, it has been shown to have antioxidant activity, scavenging free radicals and preventing them from damaging cells.
Advantages and Limitations for Lab Experiments
3-(4-Benzyloxyphenyl)-2-methylbenzoic acid (95%) has several advantages and limitations for use in laboratory experiments. One advantage is its relatively low cost, making it an affordable option for researchers. Additionally, it is easy to synthesize and can be used in a variety of experiments. However, it is also toxic and should be handled with care.
Future Directions
The potential applications of 3-(4-Benzyloxyphenyl)-2-methylbenzoic acid (95%) are vast and there are many potential future directions for research. These include further exploration of the biochemical and physiological effects of the compound, as well as its potential applications in drug development and the treatment of certain diseases. Additionally, further research into the mechanism of action of the compound and its potential toxicity could provide valuable insight into its use in laboratory experiments.
Synthesis Methods
3-(4-Benzyloxyphenyl)-2-methylbenzoic acid (95%) can be synthesized through a multi-step process. The first step involves the reaction of 4-benzyloxybenzaldehyde with p-toluenesulfonic acid in an aqueous solution of methanol. This reaction yields the intermediate 4-benzyloxybenzoic acid. The second step involves the reaction of the intermediate with methylmagnesium chloride in the presence of palladium on carbon. This reaction yields the desired product, 3-(4-benzyloxyphenyl)-2-methylbenzoic acid (95%).
properties
IUPAC Name |
2-methyl-3-(4-phenylmethoxyphenyl)benzoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H18O3/c1-15-19(8-5-9-20(15)21(22)23)17-10-12-18(13-11-17)24-14-16-6-3-2-4-7-16/h2-13H,14H2,1H3,(H,22,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KNYLQCMOFSXLSP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC=C1C(=O)O)C2=CC=C(C=C2)OCC3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H18O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80692245 |
Source
|
Record name | 4'-(Benzyloxy)-2-methyl[1,1'-biphenyl]-3-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80692245 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
318.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1262011-09-5 |
Source
|
Record name | 4'-(Benzyloxy)-2-methyl[1,1'-biphenyl]-3-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80692245 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.